Cas no 2191214-07-8 (4-[8-(furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[8-(furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
• CAS No: 2191214-07-8
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5325081
• Update Time: 2025-06-22

4-[8-(furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• furan-2-yl(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)methanone
• furan-2-yl-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)methanone
• 4-[8-(furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C16H18N4O3/c21-15(13-4-2-8-23-13)20-5-1-3-12-11-17-16(18-14(12)20)19-6-9-22-10-7-19/h2,4,8,11H,1,3,5-7,9-10H2
• InChI Key： DAICGEZRAYVRJR-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=C3C(=N2)N(C(C2=CC=CO2)=O)CCC3)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 430
• XLogP3: 1.4
• Topological Polar Surface Area: 71.7

Additional information on 4-[8-(furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

4-[8-(Furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]Morpholine: A Comprehensive Overview

The compound 4-[8-(furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine, with CAS Registry Number 2191214-07-8, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds known for their potential bioactivity and versatility in drug design. Its structure incorporates a morpholine ring fused with a pyrido[2,3-d]pyrimidine system, which is further substituted with a furan-2-carbonyl group. This combination of structural motifs makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-[8-(furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine as a modulator of key cellular pathways. For instance, research published in the journal Nature Communications demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The furan-2-carbonyl group plays a crucial role in enhancing the molecule's binding affinity to its target proteins, making it a valuable lead compound for anti-cancer drug development.

In addition to its pharmacological significance, the synthesis of 4-[8-(furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine has been optimized through advanced synthetic methodologies. A study in the Journal of Organic Chemistry outlined a novel route involving microwave-assisted synthesis and catalytic cross-coupling reactions. This approach not only improves the yield but also reduces the reaction time significantly compared to traditional methods.

The morpholine moiety in this compound contributes to its stability and solubility properties. Morpholine derivatives are well-known for their ability to enhance drug-like qualities such as permeability and bioavailability. The integration of this moiety with the pyrido[2,3-d]pyrimidine system creates a unique balance between hydrophilicity and lipophilicity, which is essential for effective drug delivery.

Furthermore, computational studies using molecular docking techniques have provided insights into the binding modes of 4-[8-(furan-2-carbonyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine. These studies reveal that the molecule interacts with key residues in the active site of its target enzyme through hydrogen bonding and π–π interactions. Such findings are critical for guiding further optimization efforts aimed at improving potency and selectivity.

The CAS number 2191214-07-8 is an essential identifier for this compound within chemical databases and regulatory frameworks. It ensures accurate communication and traceability across various stages of research and development. Researchers can utilize this identifier to access detailed information about the compound's physical properties, toxicity profiles, and regulatory status.

In conclusion, 4-[8-(furan-2-carbonyl)-5H,6H